7-fluoro-4-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-ylcarbonyl]-2-methylquinoline

• IUPAC Name: [(3aS,7aR)-1,3,3a,4,7,7a-hexahydroisoindol-2-yl]-(7-fluoro-2-methylquinolin-4-yl)methanone
• InChI: InChI=1S/C19H19FN2O/c1-12-8-17(16-7-6-15(20)9-18(16)21-12)19(23)22-10-13-4-2-3-5-14(13)11-22/h2-3,6-9,13-14H,4-5,10-11H2,1H3/t13-,14+
• InChI Key: LEZKMIMCYYAGRQ-OKILXGFUSA-N
• Canonical SMILES: CC1=CC(=C2C=CC(=CC2=N1)F)C(=O)N3CC4CC=CCC4C3
• Isomeric SMILES: CC1=CC(=C2C=CC(=CC2=N1)F)C(=O)N3C[C@H]4CC=CC[C@H]4C3
• Molecular Formula: C19H19FN2O
• Molecular Weight: 310.4 g/mol

Description

This section would typically introduce the chemical class to which "7-fluoro-4-[(3aR*,7aS*)-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-ylcarbonyl]-2-methylquinoline" belongs, emphasizing its relevance in medicinal chemistry or material science. The compound seems to be a quinoline derivative, a class known for its diverse biological activities and applications in drug design.

Synthesis Analysis

The synthesis of complex quinoline derivatives often involves multi-step reactions, starting from simple precursors like amino acids, aldehydes, and ketones. Techniques such as cyclization, fluorination, and catalytic reactions are commonly employed. For example, Odagiri et al. (2013) described the design, synthesis, and biological evaluations of novel quinolines with potent antibacterial activity, which could be analogous to the synthetic approach needed for the target compound (Odagiri, Inagaki, Sugimoto, Nagamochi, Miyauchi, Kuroyanagi, Kitamura, Komoriya, & Takahashi, 2013).